![molecular formula C8H12N2 B106186 2-(6-Methylpyridin-2-yl)ethanamine CAS No. 19363-94-1](/img/structure/B106186.png)
2-(6-Methylpyridin-2-yl)ethanamine
Overview
Description
2-(6-Methylpyridin-2-yl)ethanamine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalytic Applications
2-(6-Methylpyridin-2-yl)ethanamine has been explored for its catalytic properties, particularly in the synthesis and polymerization processes. For instance, zinc complexes bearing this compound as a ligand have shown high catalytic activity in the ring-opening polymerization of rac-lactide, producing highly stereocontrolled polylactide with significant stereochemical control (Nayab, Lee, & Jeong, 2012). This finding highlights the potential of such complexes in polymer science, particularly for biomedical applications where polylactide is used.
Metal-Organic Frameworks (MOFs) and Coordination Polymers
The ligand has been utilized in the design and synthesis of metal-organic frameworks and coordination polymers with versatile functional properties. These materials have applications in gas storage, catalysis, and as sensors. For example, copper(II) coordination polymers synthesized with this ligand exhibit CO2-promoted functional properties, offering a pathway to develop materials for CO2 capture and sequestration (Ghosh et al., 2014).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of compounds derived from this compound have been a subject of interest. For instance, Schiff bases synthesized from this ligand showed promising in vitro antimicrobial and antidiabetic activities, indicating potential uses in pharmaceuticals and as inhibitors against COVID-19 (S. G et al., 2023).
Luminescent Materials
Research has also been conducted on the luminescent properties of complexes involving this compound. These studies are aimed at developing new materials for optical applications, such as sensors and light-emitting devices. The synthesis and characterization of such materials have revealed their potential in detecting metal ions in water, which could be crucial for environmental monitoring (Kong et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
2-(6-methylpyridin-2-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-7-3-2-4-8(10-7)5-6-9/h2-4H,5-6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDTHKXWPZVCHBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363792 | |
Record name | 2-(6-methylpyridin-2-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19363-94-1 | |
Record name | 2-(6-methylpyridin-2-yl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(6-methylpyridin-2-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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